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Compound of Interest

Compound Name: cis-1-Chloropropene

Cat. No.: B095951

An In-depth Technical Guide to cis-1-Chloropropene (CAS Number: 16136-84-8)

This technical guide provides a comprehensive overview of cis-1-chloropropene, also known
as (Z)-1-chloro-1-propene, for researchers, scientists, and professionals in drug development.
It covers the chemical's properties, synthesis, reactivity, and analytical methods, with
guantitative data presented in structured tables and experimental methodologies detailed.

Chemical Identity and Physical Properties

cis-1-Chloropropene is a colorless liquid with the chemical formula CsHsCI.[1] It is one of the
geometric isomers of 1-chloropropene, the other being trans-1-chloropropene.

Table 1: General and Physical Properties of cis-1-Chloropropene
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Property Value Reference
CAS Number 16136-84-8 [1]
Molecular Formula CsHsCl [1]
Molecular Weight 76.52 g/mol [1]
Appearance Colorless liquid [1]
Boiling Point 32.45°C [1]
Melting Point -134.8 °C [1]
Density 0.9271 g/cms3 [1]
Refractive Index 1.4000 [1]
Vapor Pressure 486 mmHg at 25°C [1]
Flash Point <-6 °C (21 °F) [1]
Insoluble in water; Soluble in

Solubility ether, acetone, benzene,

chloroform.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of cis-1-chloropropene.

Table 2: Spectroscopic Data for cis-1-Chloropropene
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Spectrum Type

Key Data Points

Reference

Chemical shifts (ppm) and

coupling constants (Hz) are

1H NMR _ _ _ [2]
available for solutions in
acetone and benzene.[2]
Spectral data in CDCls is

13C NMR [1][2]

available.

Infrared (IR)

IR spectrum data (KBr disc) is
available.

[1]3]

Mass Spectrometry (MS)

Electron ionization mass

spectrum is available.

[1]

Synthesis and Reactivity

cis-1-Chloropropene is a reactive compound used in the synthesis of various organic

chemicals.[1]

Synthesis

A common method for the preparation of 1-chloropropene is the catalytic dehydrochlorination of

1,2-dichloropropane. This process typically yields a mixture of cis- and trans-1-chloropropene.

Experimental Protocol: Synthesis of 1-Chloropropene

This protocol is adapted from a patented method for the synthesis of 1-chloropropene.

o Catalyst Preparation: A catalyst is prepared by impregnating a support material (e.g.,

activated carbon) with an aqueous solution of metal chlorides, such as cobalt(ll) chloride, a

platinum or palladium compound (e.g., H2PtCls or PdCI2), and a lanthanide chloride (e.g.,

CeCls or LaCls). The impregnated support is then dried under a nitrogen atmosphere at

120°C and subsequently calcined at 500°C for several hours.

o Dehydrochlorination Reaction: The prepared catalyst is loaded into a fixed-bed reactor. The

reactor is heated to 300-400°C under a nitrogen stream. 1,2-dichloropropane is then

introduced into the reactor at a controlled feed rate.
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e Product Collection and Analysis: The reaction products are collected by cooling the effluent
gas stream. The resulting liquid, containing a mixture of cis- and trans-1-chloropropene, can
be analyzed by gas chromatography to determine the conversion of the starting material and
the selectivity for the desired products. The typical ratio of trans- to cis-1-chloropropene
produced by this method is approximately 3:1. Further purification by fractional distillation
would be required to isolate the cis isomer.

Reactivity

cis-1-Chloropropene is a highly reactive compound that can participate in various chemical
reactions. It is used as a starting material for the production of pharmaceuticals, agrochemicals,
and polymers.[1] Its reactivity is attributed to the presence of the double bond and the chlorine

atom.

Safety and Handling

cis-1-Chloropropene is a hazardous chemical and should be handled with appropriate safety

precautions.

Table 3: Safety Information for cis-1-Chloropropene

Hazard Information Precautionary Measures Reference

Keep away from heat, sparks,

Highly flammable liquid and open flames, and hot surfaces.
vapor. Use explosion-proof electrical
equipment.

. _ _ Avoid breathing fumes/vapors.
Moderately toxic by ingestion. ) )
] ] ) Use in a well-ventilated area.
Mildly toxic by skin contact and ) [1]
_ . Wear protective gloves and
inhalation. )
clothing.

Wear safety glasses with side-

Causes skin and eye irritation. ) [1]
shields.

Questionable carcinogen with ) )
) - Handle with caution and
experimental neoplastigenic o [1]
minimize exposure.
data.
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Analytical Methods

Gas chromatography-mass spectrometry (GC-MS) is a suitable method for the analysis of cis-
1-chloropropene.

Experimental Protocol: GC-MS Analysis of cis-1-Chloropropene

This protocol is based on established methods for the analysis of related volatile
organochlorine compounds.

 Instrumentation: A gas chromatograph equipped with a mass spectrometer detector is used.
A capillary column suitable for volatile organic compounds (e.g., DB-VRX, 30 m x 0.25 mm
ID, 1.4 pm film thickness) is recommended.

e Sample Preparation: Samples can be prepared by dissolving the analyte in a suitable
solvent, such as hexane. For trace analysis in complex matrices, a sample extraction and
concentration step may be necessary.

e GC Conditions:
o Injector Temperature: 200°C
o Carrier Gas: Helium

o Oven Temperature Program: Start at 35°C, ramp to 130°C at 10°C/min, then ramp to
220°C at 60°C/min and hold for 1 minute.

e MS Conditions:
o Interface Temperature: 230°C
o lonization Mode: Electron lonization (El)

o Data Analysis: The retention time and mass spectrum of the analyte are compared with
those of a known standard of cis-1-chloropropene for identification and quantification.

Visualization of Isomeric Relationships
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The following diagram illustrates the relationship between cis-1-chloropropene and its
isomers.

1-Chloropropene Isomers

. Geometric Isomers
cis-1-Chloropropene P trans-1-Chloropropene

Positional Isomers

2-Chloropropene 3-Chloropropene

Click to download full resolution via product page

Caption: Isomeric relationships of 1-chloropropene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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